Cas no 318234-35-4 (1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]-)

• Product Name: 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]-
• CAS No: 318234-35-4
• MF: C₁₉H₁₈Cl₂N₂S₂
• MW: 409.395619869232
• CID: 5224109
• Update Time: 2026-03-07

1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]-

• Inchi： 1S/C19H18Cl2N2S2/c1-13-3-7-15(8-4-13)24-11-17-18(22-23(2)19(17)21)12-25-16-9-5-14(20)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： ZXIAUHRDLOGZMP-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(CSC2=CC=C(C)C=C2)C(CSC2=CC=C(Cl)C=C2)=N1

Additional information on 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]-

Recent Advances in the Study of 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]- (CAS: 318234-35-4)

The compound 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]- (CAS: 318234-35-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural complexity of 1H-Pyrazole derivatives, including the presence of chloro and thioether substituents, allows for diverse interactions with kinase active sites, making them attractive candidates for drug discovery.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful multi-step synthetic routes that incorporate efficient coupling reactions and selective functionalization of the pyrazole core. These methodologies not only enhance the scalability of production but also enable the generation of analogs for structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are known to play pivotal roles in oncogenesis. Preliminary data suggest that 1H-Pyrazole derivatives exhibit nanomolar affinity for these targets, with promising selectivity profiles. Additionally, mechanistic studies have elucidated the binding modes of these compounds, revealing key interactions with conserved residues in the kinase ATP-binding pocket.

Beyond its kinase inhibitory properties, recent research has explored the compound's potential in modulating immune responses. For instance, studies have shown that derivatives of 1H-Pyrazole can attenuate pro-inflammatory cytokine production in immune cells, suggesting applications in autoimmune diseases. These findings are supported by transcriptomic and proteomic analyses, which highlight the compound's ability to influence signaling pathways involved in immune regulation.

Despite these promising results, challenges remain in the clinical translation of 1H-Pyrazole-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to advance these compounds into clinical trials.

In conclusion, the compound 1H-Pyrazole, 5-chloro-3-[[(4-chlorophenyl)thio]methyl]-1-methyl-4-[[(4-methylphenyl)thio]methyl]- (CAS: 318234-35-4) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted biological activities, paving the way for the development of next-generation therapeutics. Future studies should focus on refining its pharmacological properties and expanding its therapeutic applications.